![molecular formula C10H10ClF4N B6185882 3-[4-fluoro-2-(trifluoromethyl)phenyl]azetidine hydrochloride CAS No. 2624142-39-6](/img/no-structure.png)
3-[4-fluoro-2-(trifluoromethyl)phenyl]azetidine hydrochloride
Overview
Description
3-[4-Fluoro-2-(trifluoromethyl)phenyl]azetidine hydrochloride (3-FTPH) is an organic compound that is used in the synthesis of various pharmaceuticals. It has been studied for its potential applications in the medical field, as well as its use in laboratory experiments.
Scientific Research Applications
3-[4-fluoro-2-(trifluoromethyl)phenyl]azetidine hydrochloride has been studied for its potential applications in the medical field. It has been studied as a potential anti-inflammatory agent, with studies showing that it can reduce inflammation in mice. It has also been studied as a potential anti-cancer agent, with studies showing that it can inhibit the growth of certain cancer cells.
Mechanism of Action
The exact mechanism of action of 3-[4-fluoro-2-(trifluoromethyl)phenyl]azetidine hydrochloride is not fully understood. However, it is believed to act by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-1β. It is also believed to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX).
Biochemical and Physiological Effects
3-[4-fluoro-2-(trifluoromethyl)phenyl]azetidine hydrochloride has been studied for its biochemical and physiological effects. Studies have shown that it can reduce inflammation, reduce pain, and reduce the production of pro-inflammatory cytokines. It has also been shown to reduce the activity of certain enzymes, such as COX-2 and 5-LOX.
Advantages and Limitations for Lab Experiments
3-[4-fluoro-2-(trifluoromethyl)phenyl]azetidine hydrochloride has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and has a low cost. However, it is not very soluble in water and is not very stable in solution.
Future Directions
There are several potential future directions for 3-[4-fluoro-2-(trifluoromethyl)phenyl]azetidine hydrochloride. One potential direction is to further study its potential applications in the medical field, such as its potential anti-inflammatory and anti-cancer effects. Another potential direction is to study its potential use as a drug delivery system, as it has been shown to be able to penetrate cell membranes. Additionally, further research could be done to improve its solubility and stability in solution. Finally, research could be done to develop more efficient and cost-effective synthesis methods for 3-[4-fluoro-2-(trifluoromethyl)phenyl]azetidine hydrochloride.
Synthesis Methods
3-[4-fluoro-2-(trifluoromethyl)phenyl]azetidine hydrochloride is synthesized through a two-step process. The first step involves the conversion of 2-chloro-4-fluorobenzoyl chloride and trifluoromethylbenzaldehyde to 4-fluoro-2-(trifluoromethyl)phenylazetidine. The second step involves the hydrolysis of the azetidine to form the hydrochloride salt of 3-[4-fluoro-2-(trifluoromethyl)phenyl]azetidine hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[4-fluoro-2-(trifluoromethyl)phenyl]azetidine hydrochloride involves the reaction of 4-fluoro-2-(trifluoromethyl)benzaldehyde with ethyl diazoacetate to form 3-[4-fluoro-2-(trifluoromethyl)phenyl]azetidin-2-one, which is then reacted with hydrochloric acid to yield the final product.", "Starting Materials": [ "4-fluoro-2-(trifluoromethyl)benzaldehyde", "ethyl diazoacetate", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-fluoro-2-(trifluoromethyl)benzaldehyde is reacted with ethyl diazoacetate in the presence of a catalyst such as copper powder to form 3-[4-fluoro-2-(trifluoromethyl)phenyl]azetidin-2-one.", "Step 2: The resulting azetidin-2-one is then treated with hydrochloric acid to yield 3-[4-fluoro-2-(trifluoromethyl)phenyl]azetidine hydrochloride.", "Step 3: The product is purified by recrystallization or other suitable methods." ] } | |
CAS RN |
2624142-39-6 |
Product Name |
3-[4-fluoro-2-(trifluoromethyl)phenyl]azetidine hydrochloride |
Molecular Formula |
C10H10ClF4N |
Molecular Weight |
255.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
